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Compound of Interest

1-methyl-1H-pyrrole-3-carboxylic
Compound Name: d
aci

cat. No.: B1312582

This technical guide provides a comprehensive overview of 1-methyl-1H-pyrrole-3-carboxylic
acid, including its chemical identifiers, physicochemical properties, synthesis, and spectral
characterization. This document is intended for researchers, scientists, and professionals in the
field of drug development and chemical synthesis.

Chemical Identifiers and Physicochemical
Properties

1-methyl-1H-pyrrole-3-carboxylic acid is a substituted pyrrole derivative. Its unique structural
features make it a valuable building block in medicinal chemistry.

Table 1: Chemical Identifiers for 1-methyl-1H-pyrrole-3-carboxylic acid
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Identifier

Value

CAS Number

36929-61-0[1]

Molecular Formula

CeH7NO2[1]

IUPAC Name 1-methyl-1H-pyrrole-3-carboxylic acid[1]

inChi INChl=1S/C6H7NO2/c1-7-3-2-5(4-7)6(8)9/h2-
4H,1H3,(H,8,9)[1]

InChlKey OONDRKVHFCQDCG-UHFFFAOYSA-N[1]

SMILES CN1C=CC(=C1)C(=0)0]2]

PubChem CID 10154054[1]

Table 2: Physicochemical Properties of 1-methyl-1H-pyrrole-3-carboxylic acid

Property Value
Molecular Weight 125.13 g/mol [1]
Boiling Point 276.6 °C at 760 mmHg

Physical Form

Solid

Purity

Typically available at 97%

Storage Temperature

Room temperature

XLogP3-AA 0.2[1]
Topological Polar Surface Area 42.2 A?[1]
Hydrogen Bond Donor Count 1[1]
Hydrogen Bond Acceptor Count 2[1]
Rotatable Bond Count 1[1]

Synthesis Protocol
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A common and efficient method for the synthesis of 1-methyl-1H-pyrrole-3-carboxylic acid is
through the hydrolysis of its corresponding methyl ester, methyl 1-methyl-1H-pyrrole-3-
carboxylate. This reaction can be carried out under acidic or basic conditions.[3] The alkaline
hydrolysis (saponification) is often preferred as it is generally an irreversible reaction, leading to
higher yields.[3]

Experimental Protocol: Alkaline Hydrolysis of Methyl 1-methyl-1H-pyrrole-3-carboxylate
o Materials:

o Methyl 1-methyl-1H-pyrrole-3-carboxylate

o Sodium hydroxide (NaOH)

o Methanol (MeOH)

o Water (H20)

o Hydrochloric acid (HCI, for acidification)

o Dichloromethane (DCM) or other suitable organic solvent for extraction

o Anhydrous magnesium sulfate (MgSOa) or sodium sulfate (Naz=S0Oa) for drying
e Procedure:

o In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
methyl 1-methyl-1H-pyrrole-3-carboxylate in a mixture of methanol and an aqueous
solution of sodium hydroxide.

o Heat the mixture to reflux and maintain for a period of 1-3 hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

o After the reaction is complete, allow the mixture to cool to room temperature.

o Remove the methanol under reduced pressure using a rotary evaporator.
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o The remaining aqueous solution is then cooled in an ice bath and acidified to a pH of
approximately 3-4 with hydrochloric acid. This will precipitate the carboxylic acid.

o The precipitated 1-methyl-1H-pyrrole-3-carboxylic acid is collected by vacuum filtration.

o The crude product can be purified by recrystallization from a suitable solvent system, such
as ethanol/water.

o The purified product should be dried under vacuum to yield a solid.
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Caption: A workflow diagram for the spectroscopic characterization of 1-methyl-1H-pyrrole-3-
carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 1-methyl-1H-pyrrole-3-
carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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